[Nitro-[[nitro-[[nitro(nitrooxymethyl)amino]methyl]amino]methyl]amino]methyl nitrate

• CAS RN: 14173-61-6
• Molecular Formula: C6H8N8O10
• Molecular Weight: 360.15 g/mol
• IUPAC Name: [nitro-[[nitro-[[nitro(nitrooxymethyl)amino]methyl]amino]methyl]amino]methyl nitrate
• InChI: InChI=1S/C4H8N8O12/c13-8(14)5(1-6(9(15)16)3-23-11(19)20)2-7(10(17)18)4-24-12(21)22/h1-4H2
• InChI Key: BHPZBCWRQHQTKJ-UHFFFAOYSA-N
• SMILES: C(N(CN(CO[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])N(CO[N+](=O)[O-])[N+](=O)[O-]

Description

Nitro-[[nitro-[[nitro(nitrooxymethyl)amino]methyl]amino]methyl]amino]methyl nitrate, commonly known as NNMNMN, is a nitrate ester compound that has been extensively studied in scientific research. This compound is known for its potential applications in various fields, including medicine, agriculture, and industry.

Mechanism Of Action

The mechanism of action of NNMNMN is not fully understood, but it is believed to involve the release of nitric oxide (NO) in the body. NO is a potent vasodilator, which means that it can relax the smooth muscles in blood vessels, thereby increasing blood flow. This increased blood flow can help to reduce inflammation and pain in the body.

Biochemical And Physiological Effects

NNMNMN has been shown to have potent anti-inflammatory and analgesic effects in animal models. These effects are believed to be due to the release of NO in the body, which can help to reduce inflammation and pain. NNMNMN has also been shown to have antioxidant effects, which can help to protect cells from damage caused by free radicals.

Advantages And Limitations For Lab Experiments

NNMNMN has several advantages for lab experiments, including its high purity and stability. However, NNMNMN is also highly explosive, which requires careful handling and storage. In addition, the synthesis of NNMNMN can be challenging and requires specialized equipment and expertise.

Future Directions

There are several future directions for the study of NNMNMN. One potential direction is the development of new synthesis methods that are safer and more efficient. Another potential direction is the study of the pharmacokinetics and pharmacodynamics of NNMNMN in humans, which could provide valuable insights into its potential use as a therapeutic agent. Finally, the study of the environmental impact of NNMNMN, particularly its potential effects on soil and water quality, is an important area of research that warrants further investigation.

Synthesis Methods

NNMNMN can be synthesized through the reaction of nitromethane with nitric acid in the presence of sulfuric acid. The reaction is exothermic and requires careful handling due to the explosive nature of the compound. The yield of NNMNMN can be improved by using a two-step synthesis method, which involves the reaction of nitromethane with nitric acid to form nitromethane nitrate, followed by the reaction of nitromethane nitrate with formaldehyde in the presence of nitric acid and sulfuric acid.

Scientific Research Applications

NNMNMN has been studied extensively for its potential applications in various fields. In medicine, NNMNMN has been shown to have potent anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammation. In agriculture, NNMNMN has been studied for its potential use as a fertilizer, as it can release nitrogen slowly over time, thereby improving crop yields. In industry, NNMNMN has been studied for its potential use as an explosive, due to its high energy content.